Methyl 2-(chlorosulfonyl)propanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 2-(chlorosulfonyl)propanoate is a chemical compound with the IUPAC name methyl 2-chloro-3-(chlorosulfonyl)propanoate . It is a colorless to light-yellow liquid .
Molecular Structure Analysis
This compound has a complex molecular structure. It contains a total of 16 bonds, including 9 non-H bonds, 3 multiple bonds, 3 rotatable bonds, 3 double bonds, 1 aliphatic ester, and 1 sulfone .Chemical Reactions Analysis
Esters, like this compound, can undergo a condensation reaction similar to the aldol reaction called a Claisen Condensation . In this reaction, one ester acts as a nucleophile while a second ester acts as the electrophile, forming a new carbon-carbon bond .Scientific Research Applications
Herbicide Efficacy and Plant Physiology
Physiological Effects on Plants
A study explored the effects of a chemically related herbicide, highlighting its selective action against certain weed species while sparing crops like wheat. The mechanism involves inhibition of plant growth hormones, indicating potential agricultural applications for controlling weed populations without harming essential crops (Shimabukuro et al., 1978).
Organic Synthesis and Catalysis
Oxidation of Hydrocarbons
Research on the oxidation of hydrocarbons by aqueous platinum salts provides insights into selective chemical transformations, relevant for the development of industrial processes for creating valuable chemical products (Labinger et al., 1993).
Microbial Metabolism and Biotechnology
Enzyme System Activity in Microorganisms
The synthesis of analogues for methyl-coenzyme M and their activity in the methyl coenzyme M reductase system of Methanobacterium thermoautotrophicum illustrates the biochemical utility of related compounds in understanding and harnessing microbial pathways for biotechnological applications (Gunsalus et al., 1978).
Environmental Chemistry and Toxicology
Environmental Persistence and Toxicity
Studies on environmental contaminants such as chlorobutanol and its effects on biological systems offer insights into the environmental and health implications of chemical exposure, guiding the development of safer chemicals and remediation strategies (Kracke & Landrum, 2011).
Interface and Surface Science
Molecular Orientation at Interfaces
Investigations into the behavior of alcohol-water mixtures at interfaces contribute to our understanding of surface chemistry, with implications for designing materials and processes that exploit surface phenomena (Kataoka & Cremer, 2006).
Safety and Hazards
Properties
IUPAC Name |
methyl 2-chlorosulfonylpropanoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7ClO4S/c1-3(4(6)9-2)10(5,7)8/h3H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XRWIOZINKUGCQH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)OC)S(=O)(=O)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7ClO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.61 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
20449-10-9 |
Source
|
Record name | methyl 2-(chlorosulfonyl)propanoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.